5-{1-[(3-fluorophenyl)acetyl]piperidin-4-yl}-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-[1-[2-(3-fluorophenyl)acetyl]piperidin-4-yl]-4-phenyl-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C21H21FN4O2/c22-17-6-4-5-15(13-17)14-19(27)25-11-9-16(10-12-25)20-23-24-21(28)26(20)18-7-2-1-3-8-18/h1-8,13,16H,9-12,14H2,(H,24,28)
• InChI Key: BPNOUVVFRNJEIF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NNC(=O)N2C3=CC=CC=C3)C(=O)CC4=CC(=CC=C4)F
• Molecular Formula: C21H21FN4O2
• Molecular Weight: 380.4 g/mol
• CAS No.: 1775538-70-9

Description

5-{1-[(3-fluorophenyl)acetyl]piperidin-4-yl}-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C21H21FN4O2 and its molecular weight is 380.423. The purity is usually 95%.
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Scientific Research Applications

Alpha-1 Adrenoceptor Antagonists

Research into similar compounds has led to the discovery of highly selective and potentially CNS-active alpha-1 adrenoceptor antagonists derived from antipsychotic agents like sertindole. These compounds show promise due to their high affinity and selectivity for alpha-1 adrenoceptors over other receptors, suggesting potential applications in treating conditions related to adrenergic system dysregulation (Balle et al., 2003).

Fungicidal Activity

Novel triazole derivatives have been synthesized and shown to possess moderate to excellent fungicidal activity against various pathogens. Such compounds demonstrate the potential of triazole derivatives in agricultural applications, specifically in the development of new fungicides (Mao et al., 2013).

Molecular Docking and Anticancer Activity

Triazole derivatives have also been studied for their anticancer properties through molecular docking and structural analysis. These studies provide insights into the interactions between triazole compounds and biological targets, underscoring their potential in designing new anticancer agents (Karayel, 2021).

Antimicrobial and Antitubercular Agents

The synthesis of novel piperidine fused 5-thioxo-1H-1,2,4-triazoles and their evaluation as potential antimicrobial and antitubercular agents highlights another significant area of research application. These compounds have shown activity against various bacterial strains, including Mycobacterium tuberculosis, indicating their potential in developing new treatments for bacterial infections and tuberculosis (Rishikesan et al., 2021).

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

It’s known that similar compounds can interact with their targets in a variety of ways, including inhibitory activity against certain viruses .

Biochemical Pathways

Compounds with similar structures, such as indole derivatives, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . This suggests that the compound could potentially affect a wide range of biochemical pathways.

Pharmacokinetics

It’s known that similar compounds can be highly soluble in water and other polar solvents , which could influence their bioavailability.

Result of Action

Similar compounds have been found to exhibit a range of biological activities, suggesting that this compound could potentially have diverse molecular and cellular effects .

Action Environment

It’s known that the efficacy of similar compounds can be influenced by a variety of factors, including the presence of other compounds, ph, temperature, and more .